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Compound of Interest

Compound Name: 5-Bromobenzo[D]oxazole-2-thiol

Cat. No.: B1278564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 5-
Bromobenzo[d]oxazole-2-thiol, a heterocyclic compound of interest in organic synthesis and

medicinal chemistry. Due to a lack of publicly available quantitative solubility data, this

document focuses on providing a detailed experimental protocol for determining its solubility in

various organic solvents, alongside available qualitative information.

Introduction to 5-Bromobenzo[d]oxazole-2-thiol
5-Bromobenzo[d]oxazole-2-thiol is a halogenated heterocyclic compound featuring a

benzoxazole core functionalized with a bromine atom and a thiol group. Such structures are

valuable intermediates in the synthesis of more complex molecules, including those with

potential pharmaceutical applications.[1][2] The physicochemical properties of this compound,

particularly its solubility, are critical for its application in reaction chemistry, formulation, and

biological screening.

Solubility Data
A comprehensive search of scientific literature and chemical databases did not yield

quantitative solubility data for 5-Bromobenzo[d]oxazole-2-thiol in common organic solvents.

However, qualitative assessments have been noted, which are summarized in the table below.

Table 1: Qualitative Solubility of 5-Bromobenzo[d]oxazole-2-thiol
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Solvent Qualitative Solubility

Dimethyl Sulfoxide (DMSO) Moderate

Water Low

This data is based on information from chemical supplier datasheets and may not represent

thermodynamically equilibrated solubility.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of 5-
Bromobenzo[d]oxazole-2-thiol in organic solvents. This protocol is based on the widely

accepted isothermal shake-flask method.

Materials and Equipment
Solute: 5-Bromobenzo[d]oxazole-2-thiol (purity ≥ 98%)

Solvents: A range of organic solvents of analytical grade (e.g., ethanol, methanol, acetone,

acetonitrile, dimethylformamide (DMF), dimethyl sulfoxide (DMSO)).

Equipment:

Analytical balance (± 0.1 mg accuracy)

Vials with screw caps

Thermostatic shaker or water bath with orbital shaking capabilities

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system
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Procedure
Preparation of Saturated Solutions:

Add an excess amount of 5-Bromobenzo[d]oxazole-2-thiol to a series of vials, ensuring

a solid phase remains after equilibration.

Accurately add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 298.15 K / 25

°C).

Shake the vials at a constant speed for a sufficient period (e.g., 24-72 hours) to ensure

equilibrium is reached.

Sample Preparation and Analysis:

After equilibration, allow the vials to stand undisturbed for at least 24 hours at the same

temperature to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe pre-heated to the

experimental temperature.

Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask.

Determine the mass of the collected filtrate.

Dilute the filtrate with the same solvent to a concentration suitable for analysis.

Analyze the concentration of 5-Bromobenzo[d]oxazole-2-thiol in the diluted sample

using a calibrated UV-Vis spectrophotometer or HPLC.

Calculation of Solubility:
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The solubility (S) can be expressed in various units, such as g/L or mol/L, calculated from

the measured concentration and the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility for

5-Bromobenzo[d]oxazole-2-thiol.
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Start

Add excess 5-Bromobenzo[d]oxazole-2-thiol to vial

Add known volume of organic solvent

Seal vial

Equilibrate in thermostatic shaker (24-72h)

Settle undissolved solid (24h)

Withdraw and filter supernatant

Analyze concentration (UV-Vis/HPLC)

Calculate solubility

End
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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